1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide

• Molecular Formula: C7H12BrNO2
• Molecular Weight: 222.08 g/mol
• IUPAC Name: 1-azabicyclo[2.2.1]heptane-4-carboxylic acid;hydrobromide
• InChI: InChI=1S/C7H11NO2.BrH/c9-6(10)7-1-3-8(5-7)4-2-7;/h1-5H2,(H,9,10);1H
• InChI Key: GCNFAIVDRPPNAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1(C2)C(=O)O.Br

Description

1-Azabicyclo[2.2.1]heptane-4-carboxylic Acid Hydrobromide is a versatile bicyclic organic compound that serves as a valuable synthetic building block in medicinal chemistry and pharmaceutical research. The compound features a rigid [2.2.1] azabicyclic scaffold, which is of significant interest for constructing molecules with complex three-dimensional structures. [1] Its molecular formula is C 7 H 11 NO 2 •HBr, and it is characterized by a carboxylic acid functional group, making it a crucial intermediate for further derivatization, such as the formation of amides or esters. [4] The core azabicyclo[2.2.1]heptane structure is a key motif in bioactive molecules. Related 7-azabicyclo[2.2.1]heptane derivatives have been extensively investigated in patent literature for their potential as cholinergic receptor ligands and for applications as analgesics and anti-inflammatory agents. [3] [7] This highlights the high research value of this chemical scaffold in the development of new therapeutic agents. The hydrobromide salt form of the compound enhances its stability and solubility, facilitating its handling and use in various synthetic protocols. Researchers will find this compound supplied as a solid powder. [1] Key predicted physicochemical properties include a boiling point of 257.7±23.0 °C and a density of 1.29±0.1 g/cm 3 . [4] The pKa of the free acid is predicted to be 3.77±0.20, which is important information for planning reactions involving the carboxylic acid group. [4] This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Cyclization and Protection-Deprotection Approach

One efficient method starts from trans-4-aminocyclohexanol, which undergoes selective protection of the amino group by trifluoroacetylation in acetonitrile, leaving the hydroxyl group unaffected. This step achieves near-quantitative yield (100%) and ensures selective functional group manipulation. Subsequently, the hydroxyl group is protected by reaction with sulfonyl chloride, again with high yield (~100%). Finally, under mild conditions (room temperature, aqueous alcohol solution, weak base), simultaneous deprotection and intramolecular cyclization occur to form the bicyclic 7-azabicyclo[2.2.1]heptane core with high purity and approximately 90% yield. This method benefits from mild reaction conditions, high yields, and operational simplicity.

Multi-Step Synthesis via Pyrrolidinium Intermediates

Another advanced synthetic route involves the preparation of bicyclic esters as intermediates, which can be converted to the target compound. For example, ethyl 1-azabicyclo[2.2.1]heptane-3-carboxylate is synthesized via 1-benzylperhydropyrano[3,4-c]pyrrol-4-one and 1-benzyl-3-(2-bromoethyl)-4-ethoxycarbonylpyrrolidinium bromide intermediates. Incorporation of chiral benzyl groups on the nitrogen atom allows for enantiomerically pure products. The bicyclic esters can then be hydrolyzed and converted to the corresponding carboxylic acid hydrobromide salts. This method is notable for its stereochemical control and the ability to produce enantiomerically pure compounds, which is critical for pharmaceutical applications.

Classical Five-Step Synthesis with Hydrogenation

A classical approach reported involves a five-step synthesis starting from suitable precursors to build the bicyclic framework, followed by hydrogenation and salt formation. This route yields 7-azabicyclo[2.2.1]heptane derivatives with overall yields ranging from 18% to 36%, depending on the specific conditions and catalysts used (e.g., platinum oxide). The final step involves treatment with hydrogen chloride gas to form the hydrobromide salt, which is isolated by recrystallization. This method, while longer and less efficient than modern approaches, provides a reliable route to the target compound and its derivatives.

Comparative Data Table of Preparation Methods

Methodology	Starting Material(s)	Key Steps	Yield (%)	Special Features	Reference
Protection-Deprotection Cyclization	trans-4-Aminocyclohexanol	Trifluoroacetylation, sulfonyl chloride protection, cyclization	~90 (final step)	Mild conditions, high purity, simple operation
Pyrrolidinium Intermediate Route	Pyranopyrrole derivatives	Formation of pyrrolidinium bromide, ester synthesis, chiral benzyl protection	Up to 92 (intermediate)	Enantiomerically pure products, stereochemical control
Classical Five-Step Synthesis	Various bicyclic precursors	Multi-step synthesis, hydrogenation, salt formation	18-36	Established method, requires catalysts like platinum oxide

Detailed Research Findings and Notes

• The trifluoroacetyl group used for amine protection is advantageous due to its ease of removal under mild conditions, which preserves sensitive functional groups such as hydroxyls.
• The pyrrolidinium bromide intermediates allow for the introduction of chiral centers, enabling the synthesis of enantiomerically pure bicyclic esters, which are valuable in drug development.
• The classical hydrogenation method, while less efficient, remains a benchmark for comparison and has been used to prepare various N-acyl and N-nitroso derivatives, providing insight into the compound’s chemical behavior.
• Formation of the hydrobromide salt is typically achieved by bubbling hydrogen bromide gas into the amine solution, followed by crystallization from suitable solvents such as methanol-ethyl acetate mixtures, yielding stable, high-melting solids.
• The bicyclic structure with a nitrogen atom and carboxylic acid group confers unique reactivity and biological activity, making the synthetic accessibility of this compound critical for medicinal chemistry research.

Chemical Reactions Analysis

1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the hydrobromide group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

Neuropharmacology

1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide and its derivatives are being investigated for their potential cholinergic activity, which may be beneficial in treating neurological disorders such as Alzheimer's disease and other cognitive impairments. Research indicates that these compounds can influence neurotransmitter systems, particularly acetylcholine pathways, which are crucial for memory and learning functions .

Case Study: Cholinergic Activity

A study demonstrated that derivatives of this compound exhibited significant binding affinity to acetylcholine receptors, suggesting their potential as therapeutic agents in cognitive enhancement and neuroprotection.

Synthetic Chemistry

The compound serves as a valuable building block in organic synthesis due to its bicyclic structure, which can be modified to create various derivatives with distinct biological activities. The synthesis methods often involve multi-step reactions that highlight the compound's versatility in creating complex molecular frameworks .

Therapeutic Potential

The therapeutic implications of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide extend beyond neuropharmacology into areas such as pain management and treatment of mood disorders due to its interaction with various neurotransmitter systems . Ongoing research is focused on elucidating the precise mechanisms by which this compound exerts its effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide involves its interaction with specific molecular targets. The nitrogen atom within the bicyclic structure plays a crucial role in its reactivity. The compound can interact with enzymes and other proteins, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituent/Position	Key Properties
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide	C₇H₁₂BrNO₂	234.09	4-carboxylic acid, HBr salt	High solubility in polar solvents; hydroscopic; used in receptor ligand synthesis
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid ethyl ester	C₉H₁₅NO₂	169.22	4-carboxylic acid, ethyl ester	Solubility: 56 g/L (25°C); boiling point: 211.4°C; intermediate in drug synthesis
(1S)-2-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride	C₇H₁₂ClNO₂	189.63	4-carboxylic acid, HCl salt	High purity (>98%); priced at $3,850/250 mg; research chemical
1-Azabicyclo[2.2.2]octane-4-carboxylic acid ethyl ester	C₁₀H₁₇NO₂	183.25	Larger 2.2.2 ring system	Reduced ring strain; boiling point: ~220°C; synthetic intermediate
3-Fluoro-1-azabicyclo[2.2.1]heptane	C₆H₁₀FN	115.15	Fluorine at position 3	Increased lipophilicity; potential modulator of drug bioavailability

Key Observations:

• Ring Size and Strain : The 2.2.1 heptane framework imposes greater steric strain compared to 2.2.2 octane derivatives, influencing reactivity and binding affinity in biological systems .
• Salt Forms : Hydrobromide and hydrochloride salts improve aqueous solubility, critical for pharmacokinetic optimization .
• Substituent Effects : Fluorination at position 3 enhances lipophilicity, while esterification (e.g., ethyl ester) increases volatility and synthetic versatility .

Commercial and Research Relevance

• Pricing : Hydrochloride salts (e.g., (1S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride) command high prices ($3,850/250 mg), reflecting their niche applications and complex synthesis .
• Supplier Diversity : Over 10 global suppliers, including Capot Chemical and AccelPharmtech, offer ethyl ester derivatives, indicating robust demand for bicyclic intermediates .

Biological Activity

1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide is a bicyclic compound notable for its unique structural features, including a nitrogen atom integrated into a seven-membered ring. This compound has garnered attention due to its potential biological activities, particularly in relation to cholinergic systems and neurological disorders.

• Molecular Formula : C7H11BrNO2
• Molecular Weight : 222.08 g/mol
• Boiling Point : Approximately 257.7 °C
• Density : 1.29 g/cm³
• pKa : ~3.77, indicating its acidic nature

Research indicates that derivatives of 1-azabicyclo[2.2.1]heptane compounds may exhibit cholinergic activity , which is crucial for modulating neurotransmitter systems, specifically acetylcholine pathways. This activity suggests potential therapeutic applications in treating cognitive impairments such as Alzheimer's disease .

Biological Activity and Therapeutic Applications

1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide has been studied for its interactions with acetylcholine receptors, which play a vital role in cognitive function and memory. The compound appears to influence receptor activity, potentially leading to therapeutic effects in cognitive disorders .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Cholinergic Receptor Binding : Studies have shown that 1-azabicyclo[2.2.1]heptane derivatives can bind effectively to cholinergic receptors, enhancing acetylcholine signaling in the brain, which is essential for memory and learning processes .
• Neuroprotective Effects : In animal models, these compounds have demonstrated neuroprotective effects against neurodegenerative conditions by improving synaptic plasticity and reducing neuronal apoptosis .

Comparative Analysis with Related Compounds

The structural uniqueness of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide distinguishes it from other azabicyclic compounds:

Compound Name	Structural Features	Unique Characteristics
7-Azabicyclo[2.2.1]heptane	Similar bicyclic structure without carboxylic acid	Potentially different biological activities
1-Azabicyclo[3.3.0]octane	Larger bicyclic system	Different ring size affects reactivity
3-Azabicyclo[3.3.0]octane	Similar bicyclic structure	Varying nitrogen position alters properties
7-Azabicyclo[4.3.0]nonane	Larger ring system	Different physical and chemical properties